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  4. [(1R,2R,6R,7S,8S,10R,13R)-6-(Hydroxymethyl)-2,6,13-trimethyl-12-oxo-8-tetracyclo[11.2.1.01,10.02,7]hexadecanyl] benzoate
[(1R,2R,6R,7S,8S,10R,13R)-6-(Hydroxymethyl)-2,6,13-trimethyl-12-oxo-8-tetracyclo[11.2.1.01,10.02,7]hexadecanyl] benzoate [(1R,2R,6R,7S,8S,10R,13R)-6-(Hydroxymethyl)-2,6,13-trimethyl-12-oxo-8-tetracyclo[11.2.1.01,10.02,7]hexadecanyl] benzoate
Brand Name: Vulcanchem
CAS No.: 136565-26-9
VCID: VC0237021
InChI: InChI=1S/C27H36O4/c1-24-12-13-27(16-24)19(15-21(24)29)14-20(31-23(30)18-8-5-4-6-9-18)22-25(2,17-28)10-7-11-26(22,27)3/h4-6,8-9,19-20,22,28H,7,10-17H2,1-3H3/t19-,20+,22-,24-,25+,26-,27-/m1/s1
SMILES: CC12CCC3(C1)C(CC(C4C3(CCCC4(C)CO)C)OC(=O)C5=CC=CC=C5)CC2=O
Molecular Formula: C15H18N4O6
Molecular Weight: 424.6 g/mol

[(1R,2R,6R,7S,8S,10R,13R)-6-(Hydroxymethyl)-2,6,13-trimethyl-12-oxo-8-tetracyclo[11.2.1.01,10.02,7]hexadecanyl] benzoate

CAS No.: 136565-26-9

Main Products

VCID: VC0237021

Molecular Formula: C15H18N4O6

Molecular Weight: 424.6 g/mol

[(1R,2R,6R,7S,8S,10R,13R)-6-(Hydroxymethyl)-2,6,13-trimethyl-12-oxo-8-tetracyclo[11.2.1.01,10.02,7]hexadecanyl] benzoate - 136565-26-9

CAS No. 136565-26-9
Product Name [(1R,2R,6R,7S,8S,10R,13R)-6-(Hydroxymethyl)-2,6,13-trimethyl-12-oxo-8-tetracyclo[11.2.1.01,10.02,7]hexadecanyl] benzoate
Molecular Formula C15H18N4O6
Molecular Weight 424.6 g/mol
IUPAC Name [(1R,2R,6R,7S,8S,10R,13R)-6-(hydroxymethyl)-2,6,13-trimethyl-12-oxo-8-tetracyclo[11.2.1.01,10.02,7]hexadecanyl] benzoate
Standard InChI InChI=1S/C27H36O4/c1-24-12-13-27(16-24)19(15-21(24)29)14-20(31-23(30)18-8-5-4-6-9-18)22-25(2,17-28)10-7-11-26(22,27)3/h4-6,8-9,19-20,22,28H,7,10-17H2,1-3H3/t19-,20+,22-,24-,25+,26-,27-/m1/s1
Standard InChIKey CFPMRJFTBKYCRR-WBQBDWMHSA-N
Isomeric SMILES C[C@@]12CC[C@@]3(C1)[C@H](C[C@@H]([C@H]4[C@]3(CCC[C@@]4(C)CO)C)OC(=O)C5=CC=CC=C5)CC2=O
SMILES CC12CCC3(C1)C(CC(C4C3(CCCC4(C)CO)C)OC(=O)C5=CC=CC=C5)CC2=O
Canonical SMILES CC12CCC3(C1)C(CC(C4C3(CCCC4(C)CO)C)OC(=O)C5=CC=CC=C5)CC2=O
Synonyms 6-benzoyl-12-methyl-13-oxo-9(12)-9(12)-dihomo-18-podocarpanol
dulcinol
scopadulciol
PubChem Compound 131975
Last Modified Nov 11 2021
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